Cas no 400652-56-4 (Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI), is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. This compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis, particularly in peptide and small-molecule drug development. The branched isobutyl side chain contributes to its utility in modifying pharmacokinetic properties. The Boc group ensures compatibility with a range of reaction conditions, making it a preferred choice for multi-step syntheses. This compound is commonly employed in research and industrial settings for its reliability and versatility in protecting amine functionalities.
Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) structure
400652-56-4 structure
Product Name:Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:400652-56-4
MF:C10H22N2O2
MW:202.293882846832
CID:325724
PubChem ID:45091976
Update Time:2025-06-13

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
    • N-Boc-[(2R)-2-amino-3-methylbutyl]amine
    • (R)-tert-Butyl (2-amino-3-methylbutyl)carbamate
    • Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
    • 400652-56-4
    • C78201
    • YWAMFTBALAAREO-QMMMGPOBSA-N
    • SCHEMBL2723370
    • tert-butyl N-[(2R)-2-amino-3-methyl-butyl]carbamate
    • tert-butyl N-[(2R)-2-amino-3-methylbutyl]carbamate
    • Inchi: 1S/C10H22N2O2/c1-7(2)8(11)6-12-9(13)14-10(3,4)5/h7-8H,6,11H2,1-5H3,(H,12,13)/t8-/m0/s1
    • InChI Key: YWAMFTBALAAREO-QMMMGPOBSA-N
    • SMILES: O(C(NC[C@@H](C(C)C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.168127949g/mol
  • Monoisotopic Mass: 202.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 292.4±23.0 °C at 760 mmHg
  • Flash Point: 130.7±22.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) Security Information

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR452194-250mg
N-Boc-[(2R)-2-amino-3-methylbutyl]amine
400652-56-4 97%
250mg
£301.00 2025-02-20
Apollo Scientific
OR452194-500mg
N-Boc-[(2R)-2-amino-3-methylbutyl]amine
400652-56-4 97%
500mg
£481.00 2025-02-20
Apollo Scientific
OR452194-1g
N-Boc-[(2R)-2-amino-3-methylbutyl]amine
400652-56-4 97%
1g
£720.00 2025-02-20
Aaron
AR00CRCP-250mg
Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
400652-56-4 97%
250mg
$180.00 2025-02-11
Aaron
AR00CRCP-500mg
Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
400652-56-4 97%
500mg
$284.00 2025-02-11
Aaron
AR00CRCP-1g
Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
400652-56-4 97%
1g
$422.00 2025-02-11
1PlusChem
1P00CR4D-250mg
Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
400652-56-4 97%
250mg
$163.00 2024-05-03
1PlusChem
1P00CR4D-500mg
Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
400652-56-4 97%
500mg
$249.00 2024-05-03
1PlusChem
1P00CR4D-1g
Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
400652-56-4 97%
1g
$363.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1575482-1g
Tert-butyl (R)-(2-amino-3-methylbutyl)carbamate
400652-56-4 98%
1g
¥5502.00 2024-05-15

Additional information on Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) and its Applications in Modern Chemical Biology

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI), identified by the CAS number 400652-56-4, is a compound of significant interest in the field of chemical biology. This compound belongs to a class of molecules known for their versatile applications in pharmaceutical research and drug development. The unique structural features of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) make it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of this compound, particularly the (2R) configuration at the chiral center, plays a crucial role in its biological activity. Chiral molecules often exhibit different pharmacological properties depending on their stereochemical configuration, making the precise control of such structures essential in drug design. The (2R)-configuration of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) contributes to its specific interactions with biological targets, enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) has been explored in several research studies for its potential applications in modulating these pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic regulation, offering promising leads for the development of treatments for metabolic disorders.

The synthesis of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) involves sophisticated organic transformations that highlight the expertise required in modern synthetic chemistry. The use of chiral auxiliaries or catalysts ensures the high enantiomeric purity of the final product, which is critical for its biological efficacy. Advanced techniques such as asymmetric hydrogenation and stereoselective reactions have been employed to achieve the desired stereochemical configuration.

The pharmaceutical industry has been particularly interested in exploring the potential of carbamate-based compounds due to their diverse biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them suitable candidates for drug development. The structural motif present in Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) aligns well with this trend, as it combines a sterically hindered amine group with a bulky ester moiety that can interact effectively with biological targets.

Ongoing research continues to uncover new applications for compounds like Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI). For example, recent studies have demonstrated its potential role in inhibiting kinases involved in cancer progression. By targeting these kinases specifically, researchers aim to develop therapies that can disrupt cancer cell signaling pathways without affecting normal cellular functions. This approach represents a significant advancement in precision medicine.

The chemical properties of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI), including its solubility and stability under various conditions, also contribute to its utility in pharmaceutical formulations. These properties determine how well the compound can be delivered to target tissues and how long it remains active within the body. Optimizing these characteristics is essential for developing effective drug candidates.

In conclusion, Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI), with its CAS number 400652-56-4, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound,its importance in addressing complex biological challenges is likely to grow even further.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.